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Compound of Interest

Compound Name: Rosiglitazone-d4-1

Cat. No.: B15623443 Get Quote

An In-depth Technical Guide to the Certificate of Analysis of Rosiglitazone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Rosiglitazone-d4. Rosiglitazone-d4 is the

deuterated form of Rosiglitazone, an antidiabetic drug of the thiazolidinedione class.[1]

Deuterated compounds like Rosiglitazone-d4 are commonly used as internal standards in

quantitative analytical methods, such as mass spectrometry, to improve the accuracy of

measurements.[2][3]

Compound Information
Rosiglitazone-d4 is a stable isotope-labeled version of Rosiglitazone. The deuterium labeling

provides a distinct mass difference, allowing for its use as an internal standard in

pharmacokinetic and metabolic studies.

Identifier Value

Compound Name Rosiglitazone-d4

Molecular Formula C₁₈H₁₅D₄N₃O₃S[4]

Molecular Weight 361.45 g/mol [4]

CAS Number (Unlabeled) 122320-73-4[4]

Chemical Structure See Figure 2
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Quality Control Data
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for Rosiglitazone-d4.

Table 1: Purity and Identity
Test Method Specification Result

Purity (HPLC) HPLC-UV ≥95% Approx. 95%[4]

Identity (Mass Spec) LC-MS/MS Conforms to structure Conforms

Identity (NMR) ¹H NMR Conforms to structure Conforms

Isotopic Purity Mass Spectrometry ≥98% Deuterium ≥98%

Appearance Visual Inspection
White to off-white

solid
Conforms

Table 2: Physicochemical Properties
Property Value

Melting Point 122-123 °C (for unlabeled)[5]

Solubility Soluble in DMSO and Methanol

Storage Conditions Store at -20°C, protect from light and moisture

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of analytical results. The

following sections outline the typical experimental protocols used to assess the quality of

Rosiglitazone-d4.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis
A reversed-phase HPLC (RP-HPLC) method is commonly employed to determine the purity of

Rosiglitazone and its related substances.
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Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).[6]

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)

and an organic solvent (e.g., acetonitrile, methanol). A common mobile phase composition is

a 50:50 (v/v) mixture of water and acetonitrile.[6]

Flow Rate: 1.0 mL/min.[6][7]

Detection Wavelength: 245 nm or 288 nm.[6]

Injection Volume: 10-20 µL.

Temperature: Ambient.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Identity and Isotopic Purity
LC-MS/MS is a powerful technique for confirming the identity and determining the isotopic

purity of deuterated compounds.

Instrumentation: A high-resolution mass spectrometer coupled with a UPLC or HPLC system.

Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.[5]

Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap for accurate mass

measurements.

MS Scan Mode: Full scan for confirming the molecular ion and MS/MS for fragmentation

analysis to confirm the structure.

Precursor Ion (M+H)⁺ for Rosiglitazone-d4: m/z 362.14

Precursor Ion (M+H)⁺ for Rosiglitazone: m/z 358.12[5]
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy is used to confirm the chemical structure and the positions of deuterium

labeling. The absence of signals at specific chemical shifts where protons are expected in the

unlabeled compound confirms successful deuteration.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated solvent such as DMSO-d₆ or Chloroform-d.

Reference: Tetramethylsilane (TMS) at 0 ppm.

Data Acquisition: Standard proton NMR pulse sequence.

Visualizations
Diagrams are provided to illustrate key workflows and molecular structures.
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Caption: General workflow for generating a Certificate of Analysis.

Caption: Chemical structure of Rosiglitazone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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